BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling 7-Fluoroisatin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Fluoroisatin

Cat. No.: B1296980

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides essential, immediate
safety and logistical information for 7-Fluoroisatin (CAS No. 317-20-4), a versatile
intermediate in organic and medicinal chemistry. Adherence to these guidelines is crucial for
ensuring personal safety and maintaining the integrity of experimental work.

Hazard Identification and Classification

7-Fluoroisatin is classified as a hazardous substance. The primary routes of exposure are
inhalation, ingestion, and skin or eye contact. It is crucial to understand the associated risks to
implement appropriate safety measures.

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.[1][2]

H319: Causes serious eye irritation.

Signal Word: Warning[1]

Pictogram:
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e GHSO07 (Exclamation Mark)[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 7-Fluoroisatin to

minimize exposure and ensure personal safety.

Protection Type Specific Equipment

Purpose

NIOSH-approved N95 dust

Respiratory Protection )
mask or higher

To prevent inhalation of the

powdered compound.[1]

Eye and Face Protection Safety goggles or a face shield

To protect against dust
particles and splashes.[1][2]

) Chemical-resistant gloves
Hand Protection o
(e.g., nitrile)

To prevent skin contact and

potential allergic reactions.[1]

[2]

Skin and Body Protection Laboratory coat

To protect skin and clothing

from contamination.[2]

Operational Plan: Step-by-Step Handling Procedure

Following a systematic workflow is essential for the safe handling of 7-Fluoroisatin in a

laboratory setting.
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Designate Handling Area Assemble Materials & Spill Kit Don PPE Decontaminate Glassware & Surfaces
(Fume Hood)
A

Gather Required PPE Weigh 7-Fluoroisatin Dispose of Waste
[ Dissolve in Solvent j [ Doff PPE j

Wash Hands Thoroughly

Click to download full resolution via product page
Caption: Workflow for Safe Handling of 7-Fluoroisatin.
Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.
e Minor Spills:
o Avoid breathing dust and ensure the area is well-ventilated.
o Wear appropriate PPE, including respiratory protection, gloves, and eye protection.
o Use dry clean-up procedures to avoid generating dust.

o Sweep or vacuum the spilled material into a clean, dry, labeled, and sealable container for
disposal.[3]

e Major Spills:
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[e]

Evacuate the area and alert emergency services.

o

Prevent the spillage from entering drains or water courses.

[¢]

Contain and recover the product wherever possible.

[¢]

Follow the cleanup procedures for minor spills.

[e]

Wash the area with large amounts of water and prevent runoff into drains.
Storage and Disposal Plan

Proper storage and disposal are critical for safety and environmental protection.
Storage:

» Store in a cool, dry, and well-ventilated area.[4][5]

o Keep the container tightly closed and sealed.[4][5]

o Store away from direct sunlight, heat, and incompatible materials such as strong oxidizing
agents.[4][5]

e The recommended storage temperature is typically room temperature (15°C to 25°C).[5]

Disposal:

Dispose of waste materials in accordance with local, regional, and national regulations.[2]

Contaminated materials and the compound itself should be treated as hazardous waste.

Place waste in a clearly labeled, sealed container.

Consult with your institution's environmental health and safety (EHS) department for specific
disposal protocols for halogenated organic compounds.

First Aid Measures

In case of exposure, immediate action is necessary.
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Exposure Route

First Aid Procedure

Ingestion

If swallowed, call a poison control center or

doctor immediately for treatment advice. Rinse

mouth.

Skin Contact

Remove contaminated clothing and wash the

affected area immediately with plenty of soap

and water.[2] If skin irritation or an allergic

reaction occurs, seek medical attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4]

Physical and Chemical Properties

Property Value Source

Molecular Formula CsH4FNO:2 [1]

Molecular Weight 165.12 g/mol [1]
Light yellow to brown

Appearance _ [6]
crystalline powder

Melting Point 192-196 °C [1]
Soluble in polar organic

Solubility solvents like DMF and DMSO; [6][7]

sparingly soluble in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

